3,3,3-trifluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propane-1-sulfonamide

• IUPAC Name: 3,3,3-trifluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]propane-1-sulfonamide
• InChI: InChI=1S/C16H22F3NO4S/c17-16(18,19)8-11-25(22,23)20-12-15(21,13-4-2-1-3-5-13)14-6-9-24-10-7-14/h1-5,14,20-21H,6-12H2
• InChI Key: ANVAAPCSGXJWLA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CNS(=O)(=O)CCC(F)(F)F)(C2=CC=CC=C2)O
• Molecular Formula: C16H22F3NO4S
• Molecular Weight: 381.4 g/mol

Description

3,3,3-trifluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)propane-1-sulfonamide is a useful research compound. Its molecular formula is C16H22F3NO4S and its molecular weight is 381.41. The purity is usually 95%.
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Scientific Research Applications

Environmental Persistence and Transport

Indoor and Outdoor Air Concentrations of Perfluoroalkyl Sulfonamides Research on perfluoroalkyl sulfonamides (PFASs) reveals their widespread use in domestic and workplace products, leading to their presence in remote locations like the Arctic due to their accumulation in the food chain. This study highlights the environmental persistence and potential for atmospheric transport of such compounds, suggesting that derivatives of sulfonamides, including the target compound, may exhibit similar environmental behaviors (Shoeib et al., 2004).

Synthetic Applications

Synthesis of β-Alkoxyl Vinyl Trifluoromethyl Sulfones A study on the synthesis of β-ethoxy vinyl trifluoromethyl sulfone from trifluoromethanesulfonyl chloride with vinyl ether showcases the utility of sulfone and trifluoromethyl groups in creating push-pull alkenes. This indicates the potential of similar sulfonamide derivatives in synthetic organic chemistry for the creation of novel compounds with unique electronic properties (Zhu Shizheng et al., 1998).

Polymer and Material Science

Sulfonated Block Copolymers for Fuel-Cell Applications Research on sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups demonstrates their high proton conductivity and mechanical properties, making them promising materials for fuel-cell applications. This suggests that sulfonamide derivatives could potentially be explored for similar applications in developing advanced materials (Byungchan Bae et al., 2009).

Biotransformation and Environmental Degradation

Biotransformation of Perfluoroalkyl Acid Precursors A review on the environmental biodegradability of perfluoroalkyl acid (PFAA) precursors, including sulfonamides, emphasizes the importance of understanding the environmental fate and effects of these compounds. The study suggests potential hazards from exposure to sulfonamide derivatives due to their persistence and toxicity (Wenping Zhang et al., 2020).

Chemical Synthesis and Reactivity

Reactivity in 1,3-Dipolar Cycloadditions of Trifluoropropene Derivatives Research on the reactivity of trifluoropropene derivatives in 1,3-dipolar cycloadditions highlights their utility as synthons for creating trifluoromethyl-substituted compounds. This underscores the versatility of trifluoromethyl and sulfonamide groups in synthetic chemistry for the production of complex molecules (Marie-Aimée Plancquaert et al., 1996).